Cas no 93764-27-3 (6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one)
93764-27-3 structure
Product Name:6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one
CAS No:93764-27-3
MF:C10H8ClN3O
MW:221.643020629883
CID:1000018
PubChem ID:309297
Update Time:2025-04-20
6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one
- NSC211562
- 93764-27-3
- AC1L7ER0
- NSC-211562
- SCHEMBL4563321
- DTXSID40309261
-
- Inchi: 1S/C10H8ClN3O/c11-7-3-1-2-6(4-7)8-5-13-10(15)14-9(8)12/h1-5H,(H3,12,13,14,15)
- InChI Key: PTROSUCFPVVLMH-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1C=NC(NC=1N)=O
Computed Properties
- Exact Mass: 221.036
- Monoisotopic Mass: 221.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- Density: 1.48
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.688
6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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